Cas no 101931-31-1 ((4-methoxynaphthalen-1-yl)methanamine)

• Product Name: (4-methoxynaphthalen-1-yl)methanamine
• CAS No: 101931-31-1
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 893171
• PubChem ID: 59139
• Update Time: 2025-06-26

(4-methoxynaphthalen-1-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 4-METHOXYNAPHTHALEN-1-YLMETHYLAMINE
• (4-methoxynaphthalen-1-yl)methanamine
• 1-naphthalenemethanamine,4-methoxy
• 4-Methoxy-1-aminomethyl-naphthalin
• 4-methoxy-1-naphthalenemethylamine
• 4-methoxy-1-naphthylmethylamine
• RARECHEM AL BW 1108
• 1-Naphthalenemethanamine, 4-methoxy-
• AKOS013400715
• DTXSID80275638
• IVBVTJRJXOWINB-UHFFFAOYSA-N
• A1-15155
• 4-methoxynaphthalen-1-ylmethyl amine
• EN300-1725003
• CHEMBL216518
• CS-0236739
• SCHEMBL3971262
• 1-(4-METHOXYNAPHTHALEN-1-YL)METHANAMINE
• BEA93131
• 101931-31-1
• 1-(aminomethyl)-4-methoxynaphthalene

• MDL： MFCD06213084
• Inchi： 1S/C12H13NO/c1-14-12-7-6-9(8-13)10-4-2-3-5-11(10)12/h2-7H,8,13H2,1H3
• InChI Key： IVBVTJRJXOWINB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(CN)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 187.10000
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.00740

Additional information on (4-methoxynaphthalen-1-yl)methanamine

Chemical Profile of (4-methoxynaphthalen-1-yl)methanamine (CAS No. 101931-31-1)

(4-methoxynaphthalen-1-yl)methanamine, with the chemical formula C₁₁H₁₁N, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic amine derivative features a naphthalene core substituted with a methoxy group at the 4-position and an amine functional group at the 1-position. Its unique structural attributes make it a valuable intermediate in synthesizing various bioactive molecules, particularly in medicinal chemistry and drug development.

The compound's molecular structure, characterized by its rigid aromatic system, contributes to its stability and reactivity, making it a versatile building block for further chemical modifications. The presence of both electron-donating methoxy and electron-withdrawing amine groups allows for diverse interactions with biological targets, which is crucial for designing molecules with specific pharmacological properties.

Recent advancements in synthetic methodologies have enhanced the accessibility of (4-methoxynaphthalen-1-yl)methanamine. Modern techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have enabled more efficient and scalable production processes. These innovations have not only improved yield but also reduced the environmental footprint of its synthesis, aligning with the growing emphasis on sustainable chemistry practices.

In the context of pharmaceutical research, (4-methoxynaphthalen-1-yl)methanamine has been explored as a precursor in the development of novel therapeutic agents. Its structural motif is reminiscent of several known bioactive compounds, suggesting potential applications in areas such as anti-inflammatory, antimicrobial, and anticancer drug discovery. For instance, derivatives of this compound have shown promise in modulating enzyme activity and receptor binding interactions, which are pivotal mechanisms in drug action.

One notable application lies in its use as a scaffold for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases like cancer. By leveraging the structural features of (4-methoxynaphthalen-1-yl)methanamine, researchers have designed molecules capable of selectively inhibiting specific kinases. Preliminary studies indicate that certain analogs exhibit potent activity while maintaining good selectivity, minimizing off-target effects.

The compound's role extends beyond kinase inhibition. Its ability to engage with various biological targets has prompted investigations into its potential as an antiviral agent. The naphthalene ring system provides a scaffold that can interact with viral proteases and polymerases, offering a rational basis for designing inhibitors against viral replication cycles. Ongoing research aims to identify optimal modifications that enhance binding affinity and reduce toxicity.

Another emerging area involves the use of (4-methoxynaphthalen-1-yl)methanamine in materials science. Its aromatic nature and tunable electronic properties make it a candidate for developing organic semiconductors and luminescent materials. These applications are particularly relevant in the field of optoelectronics, where such materials are used in devices like organic light-emitting diodes (OLEDs) and photovoltaic cells. The integration of this compound into functional materials could lead to improved device performance and efficiency.

The synthesis and application of (4-methoxynaphthalen-1-yl)methanamine also highlight the importance of computational chemistry in modern drug discovery. Molecular modeling techniques allow researchers to predict how different analogs might interact with biological targets before conducting costly wet-lab experiments. This approach accelerates the screening process and helps prioritize compounds for further investigation, thereby optimizing resource allocation.

Ethical considerations are paramount when developing new pharmaceuticals. The use of intermediates like (4-methoxynaphthalen-1-yl)methanamine must be balanced with environmental impact assessments to ensure sustainable practices throughout drug development pipelines. Green chemistry principles are increasingly being adopted to minimize waste generation and hazardous exposures during synthesis, reflecting a commitment to responsible innovation.

In conclusion, (4-methoxynaphthalen-1-yl)methanamine (CAS No. 101931-31-1) is a multifaceted compound with significant potential across multiple domains of chemistry and medicine. Its unique structural features enable diverse applications, from pharmaceutical development to advanced materials science. As research continues to uncover new possibilities, this compound stands as a testament to the ingenuity inherent in synthetic chemistry and its transformative impact on science and technology.